Cas no 1807301-04-7 (Methyl 2-cyano-3-fluoro-4-formylbenzoate)

• Product Name: Methyl 2-cyano-3-fluoro-4-formylbenzoate
• CAS No: 1807301-04-7
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4952735
• Update Time: 2025-06-14

Methyl 2-cyano-3-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-fluoro-4-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)7-3-2-6(5-13)9(11)8(7)4-12/h2-3,5H,1H3
• InChI Key： DCRCTSJWZSLVGN-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(C(=O)OC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-3-fluoro-4-formylbenzoate

Comprehensive Overview of Methyl 2-cyano-3-fluoro-4-formylbenzoate (CAS No. 1807301-04-7): Properties, Applications, and Industry Insights

Methyl 2-cyano-3-fluoro-4-formylbenzoate (CAS No. 1807301-04-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoate derivative is characterized by its unique molecular structure, which combines a cyano group, a fluoro substituent, and a formyl group on a benzoate backbone. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced bioavailability and metabolic stability. Researchers frequently search for terms like "fluorinated benzoate applications" or "cyano-formyl benzoate synthesis," reflecting the compound's relevance in drug discovery. Its CAS No. 1807301-04-7 is often queried in databases like SciFinder and Reaxys, underscoring its importance in patent literature and R&D workflows.

In the context of green chemistry, Methyl 2-cyano-3-fluoro-4-formylbenzoate is studied for its potential in catalytic transformations. Recent publications highlight its role in Pd-catalyzed cross-coupling reactions, a hot topic aligned with searches for "sustainable fluorination methods." The compound's electron-withdrawing groups (cyano and fluoro) also make it a candidate for OLED materials, addressing the surge in interest around "organic electronic chemicals."

From a regulatory standpoint, the compound's non-hazardous profile (as per standard safety data sheets) positions it favorably compared to traditional halogenated intermediates. Industry forums frequently discuss "safe fluorinated building blocks," making CAS 1807301-04-7 a subject of supply chain analyses. Its stability under ambient conditions further supports its use in high-throughput screening libraries, a key focus area for AI-driven molecular design platforms.

Looking ahead, the versatility of Methyl 2-cyano-3-fluoro-4-formylbenzoate ensures its continued role in cutting-edge research. Whether in peptide mimetics or heterocyclic chemistry, this compound exemplifies the convergence of structural ingenuity and practical utility—answering the persistent query: "What are innovative benzoate derivatives in 2024?"